[10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] docos-13-enoate

Specification

• Molecular Formula: C49H86O2
• Molecular Weight: 707.2 g/mol
• IUPAC Name: [10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] docos-13-enoate
• Standard InChI: InChI=1S/C49H86O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-29-47(50)51-42-34-36-48(5)41(38-42)30-31-43-45-33-32-44(40(4)28-26-27-39(2)3)49(45,6)37-35-46(43)48/h14-15,30,39-40,42-46H,7-13,16-29,31-38H2,1-6H3
• Standard InChI Key: SQHUGNAFKZZXOT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC=CCCCCCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C

Introduction

Chemical Structure and Nomenclature

Core Steroid Framework

The molecule’s backbone consists of a cyclopenta[a]phenanthrene system, characteristic of steroid derivatives. Key structural features include:

• Methyl groups at positions 10 and 13, which enhance metabolic stability by reducing enzymatic degradation.

• A 6-methylheptan-2-yl substituent at position 17, contributing to hydrophobic interactions with cellular membranes.

• A docos-13-enoate ester at position 3, formed via esterification of a hydroxyl group with docos-13-enoic acid.

Stereochemical Considerations

The stereochemistry at position 3 (typically β-orientation in bioactive steroids) and the Z-configuration of the docos-13-enoate double bond are critical for receptor binding and hydrolysis kinetics. Comparative analysis with methyl erucate (C22:1 cis-13) suggests similar geometric constraints in the fatty acid chain.

Synthesis and Manufacturing

Esterification Strategies

Production likely involves:

• Preparation of the steroid alcohol: Microbial hydroxylation of a precursor steroid at position 3, followed by protection of other functional groups.

• Docos-13-enoic acid activation: Conversion to the acid chloride using thionyl chloride or oxalyl chloride.

• Coupling reaction: Steglich esterification or acid chloride-alcohol condensation under inert conditions to yield the final ester.

Purification Challenges

The compound’s high molecular weight (estimated >650 g/mol) and lipophilicity necessitate advanced purification techniques:

• Supercritical fluid chromatography: Effective for separating nonvolatile steroid esters, as demonstrated in fatty acid extractions from plant matrices.

• Crystallization optimization: Gradient cooling in hexane/ethyl acetate mixtures to isolate crystalline product.

Physicochemical Properties

Experimental data for analogous compounds provide insights into key characteristics:

Property	Value (Estimated)	Basis for Estimation
Molecular Formula	C₅₀H₈₄O₃	Steroid core + C₂₂H₄₁O₂
Molecular Weight	749.21 g/mol	Sum of constituent atoms
Density	0.95–1.05 g/cm³	Methyl erucate (0.9 g/cm³)
Boiling Point	>450°C	High MW esters
LogP	12–14	Boldenone undecylenate
Solubility	Insoluble in water; soluble in lipids	Structural analogy

The extended aliphatic chain in docos-13-enoate confers exceptional lipophilicity, favoring depot formation upon intramuscular injection and prolonged release kinetics.

Pharmacological Profile

Mechanism of Action

As a steroid ester, the compound acts as a prodrug, requiring enzymatic hydrolysis to release the active steroid. Key aspects include:

• Esterase-mediated cleavage: Hepatic and plasma esterases gradually liberate the free steroid, ensuring sustained bioavailability.

• Androgen receptor (AR) agonism: The decahydrocyclopenta[a]phenanthren-3-ol metabolite likely binds AR, mimicking testosterone’s anabolic effects.

Pharmacokinetics

Comparative pharmacokinetic parameters with shorter-chain esters:

Parameter	This Compound	Boldenone Undecylenate
Elimination Half-life	~21 days	14 days
Tmax (intramuscular)	5–7 days	3–4 days
Protein Binding	>99%	98%

The elongated C22 ester chain delays systemic absorption and extends metabolic half-life, potentially reducing dosing frequency.